Cas no 26631-90-3 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• CAS No: 26631-90-3
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 265781
• PubChem ID: 65754
• Update Time: 2025-10-31

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• Brobactam
• (2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Brobactam (See also B677850, Sodium Salt)
• 6-Bromopenicillanic acid
• Brobactamum
• UNII-6I6JCF8EOE
• SULBACTAM SODIUM IMPURITY D [EP IMPURITY]
• Brobactam [INN]
• Brobactamum [Latin]
• 6I6JCF8EOE
• BDBM50212641
• EINECS 247-856-3
• NS00028140
• CHEMBL73622
• (2S, 5R, 6R)-6-bromo-3, 3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• DTXSID90181175
• 26631-90-3
• SCHEMBL669135
• AKOS030242189
• Q27264948
• (2S,5R,6R)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• DAVPSCAAXXVSFU-ALEPSDHESA-N
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)-

• Inchi： 1S/C8H10BrNO3S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8/h3-4,6H,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1
• InChI Key： DAVPSCAAXXVSFU-ALEPSDHESA-N
• SMILES： Br[C@@H]1C(N2[C@@H](C(=O)O)C(C)(C)S[C@@H]21)=O

Computed Properties

• Exact Mass: 278.95600
• Monoisotopic Mass: 278.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.9A^2

Experimental Properties

• Density: 1.84
• Boiling Point: 462.6°Cat760mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.664
• PSA: 82.91000
• LogP: 0.83470

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)-

Research Brief on 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)- (CAS: 26631-90-3)

The compound 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)- (CAS: 26631-90-3) is a structurally unique β-lactam derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and antibiotic development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel β-lactam antibiotics. Its bicyclic structure, featuring a thiazolidine ring fused to a β-lactam core, provides a rigid scaffold that can be further functionalized to enhance antibacterial activity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric purity of the (2S,5R,6R)- configuration, which is critical for its biological efficacy.

In vitro studies have demonstrated that derivatives of 26631-90-3 exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing strains. The bromo substituent at the 6-position has been identified as a crucial pharmacophore, contributing to enhanced binding affinity to penicillin-binding proteins (PBPs).

Mechanistic investigations using X-ray crystallography and molecular docking have revealed that the compound's mode of action involves irreversible acylation of the active-site serine residue in PBPs, thereby inhibiting bacterial cell wall synthesis. This mechanism is analogous to that of classical β-lactam antibiotics but with improved stability against β-lactamase-mediated degradation.

Recent advancements in formulation science have explored the use of 26631-90-3 in combination therapies with β-lactamase inhibitors, such as clavulanic acid or avibactam, to overcome resistance mechanisms. Pharmacokinetic studies in animal models have shown favorable bioavailability and tissue penetration, supporting its potential for clinical development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research is focused on structural modifications to improve metabolic stability and reduce toxicity. Additionally, computational approaches, such as quantitative structure-activity relationship (QSAR) modeling, are being employed to predict and enhance the compound's therapeutic index.

In conclusion, 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-bromo-3,3-dimethyl-7-oxo-, (2S,5R,6R)- represents a promising scaffold for the development of next-generation β-lactam antibiotics. Its unique structural features and potent antibacterial activity position it as a valuable candidate for addressing the growing threat of antibiotic resistance. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings.